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Compound of Interest

Compound Name: SR-31747

Cat. No.: B1682618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SR-31747 is a potent and selective sigma (σ) receptor ligand with demonstrated

immunosuppressive and antiproliferative properties. Its primary mechanism of action involves

the inhibition of cholesterol biosynthesis through the blockade of sterol isomerase, an enzyme

crucial for cell proliferation. This technical guide provides a comprehensive overview of the

chemical structure, a proposed synthesis pathway, and the key biological activities of SR-
31747. Detailed experimental protocols for relevant assays are also presented to facilitate

further research and development.

Chemical Structure and Properties
SR-31747, also known as SR-31747A, is chemically identified as (Z)-N-cyclohexyl-N-ethyl-3-(3-

chloro-4-cyclohexylphenyl)propen-2-ylamine hydrochloride. Its chemical properties are

summarized in the table below.
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Property Value Source

IUPAC Name

(Z)-N-cyclohexyl-N-ethyl-3-(3-

chloro-4-

cyclohexylphenyl)propen-2-

ylamine hydrochloride

Internal Compilation

Molecular Formula C₂₃H₃₅Cl₂N [1]

Molecular Weight 396.44 g/mol [1]

CAS Number 132173-07-0 [1]

Chemical Structure Diagram:

Caption: 2D Chemical Structure of SR-31747.

Proposed Synthesis Pathway
A detailed experimental protocol for the synthesis of SR-31747 is not readily available in the

public domain. However, based on the synthesis of a structurally related compound, N-

Cyclohexyl-N-methyl-3-(3-chloro-4-cyclohexylphenyl) prop-2-ynylamine hydrochloride, a

plausible synthetic route can be proposed. The key steps would likely involve a Mannich-type

reaction followed by reduction of the alkyne to a Z-alkene.

Proposed Synthesis Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.protocols.io/view/mtt-assay-protocol-eq2ly72emlx9/v1
https://www.protocols.io/view/mtt-assay-protocol-eq2ly72emlx9/v1
https://www.protocols.io/view/mtt-assay-protocol-eq2ly72emlx9/v1
https://www.benchchem.com/product/b1682618?utm_src=pdf-body
https://www.benchchem.com/product/b1682618?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Mannich Reaction

Step 2: Reduction

Step 3: Salt Formation

3-chloro-4-cyclohexyl-1-ethynylbenzene

N-cyclohexyl-N-ethyl-3-(3-chloro-4-cyclohexylphenyl)prop-2-ynylamineParaformaldehyde

N-ethyl-cyclohexylamine

Cuprous Chloride

SR-31747
((Z)-N-cyclohexyl-N-ethyl-3-(3-chloro-4-cyclohexylphenyl)propen-2-ylamine hydrochloride)

Reduction

Lindlar's Catalyst + H₂

HCl in ether

Click to download full resolution via product page

Caption: Proposed Synthesis Workflow for SR-31747.

Biological Activity and Mechanism of Action
SR-31747 is a ligand for sigma receptors, with binding affinity for both sigma-1 (σ₁) and sigma-

2 (σ₂) subtypes.[2][3] Its primary antiproliferative effect, however, is mediated through the
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inhibition of the enzyme sterol Δ⁸-Δ⁷ isomerase (also known as emopamil-binding protein or

EBP), a key enzyme in the cholesterol biosynthesis pathway.[4] This inhibition leads to the

accumulation of sterol intermediates and depletion of cholesterol, ultimately arresting cell

proliferation.[4]

Quantitative Binding Affinity Data:

Target Ligand Kd (nM) Source

SR-31747A-binding

protein (SR-BP)
SR-31747A 0.15 [5]

SR-31747A-binding

protein (SR-BP)
(+)-Pentazocine 7.1 [5]

Signaling Pathway of SR-31747 Action:
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1. Seed cells in 96-well plate

2. Treat with SR-31747 (various concentrations)

3. Incubate (e.g., 72 hours)

4. Add MTT solution

5. Incubate (2-4 hours)

6. Add solubilization solution

7. Measure absorbance at 570 nm

8. Calculate IC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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